Cas no 1545919-82-1 (2-(2,6-Difluoro-3-methylphenyl)propan-2-ol)

• Product Name: 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol
• CAS No: 1545919-82-1
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• MDL: MFCD24310336
• CID: 5603615
• PubChem ID: 82819608
• Update Time: 2025-10-28

2-(2,6-Difluoro-3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021138088
• EN300-1854160
• 1545919-82-1
• 2-(2,6-difluoro-3-methylphenyl)propan-2-ol
• 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol

• MDL： MFCD24310336
• Inchi： 1S/C10H12F2O/c1-6-4-5-7(11)8(9(6)12)10(2,3)13/h4-5,13H,1-3H3
• InChI Key： DLQMNXZMFNTJNH-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1C(C)(C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol

Introduction to 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol (CAS No. 1545919-82-1)

2-(2,6-Difluoro-3-methylphenyl)propan-2-ol, identified by the chemical identifier CAS No. 1545919-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated aromatic alcohols, a category known for its diverse applications in medicinal chemistry and material science. The structural features of 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol, particularly the presence of fluoro substituents and a methyl group on the phenyl ring, contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound consists of a propan-2-ol moiety attached to a phenyl ring that is substituted with fluorine atoms at the 2 and 6 positions, as well as a methyl group at the 3 position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization. The fluoro groups, in particular, are well-known for their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinities, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles and improved therapeutic efficacy. 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol is no exception and has been explored in various research studies for its potential applications. One of the most promising areas of research involves its use as an intermediate in the synthesis of novel pharmaceutical agents. The compound's unique structure allows for the facile introduction of additional functional groups, enabling the development of molecules with tailored biological activities.

One notable application of 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol is in the field of immunomodulation. Recent studies have demonstrated that fluorinated aromatic compounds can exhibit potent immunoregulatory effects by interacting with specific receptors and signaling pathways involved in immune responses. The presence of fluoro substituents in 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol may enhance its ability to modulate immune cell function, making it a promising candidate for the development of immunotherapeutic agents. These findings align with broader trends in drug discovery where immunomodulatory therapies are increasingly recognized for their potential in treating various diseases.

Another area where CAS No. 1545919-82-1 has shown promise is in the development of agrochemicals. Fluorinated compounds are often used in crop protection agents due to their enhanced stability and efficacy against pests and pathogens. The structural features of 2-(2,6-Difluoro-3-methylphenyl)propan-2-ol make it a suitable candidate for further derivatization into novel agrochemicals that could offer improved performance in agricultural applications. This dual utility—pharmaceutical and agrochemical—underscores the versatility of this compound and highlights its importance as a building block in synthetic chemistry.

The synthesis of CAS No. 1545919-82-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The expertise required to synthesize such complex molecules underscores the importance of specialized laboratories equipped with state-of-the-art instrumentation.

In conclusion, CAS No. 1545919-82-1, or (CAS No.) 1545919-82, represents a significant advancement in fluorinated organic chemistry with broad implications for pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role as an important chemical entity.